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Compound of Interest

Compound Name: Mandyphos SL-M003-2

Cat. No.: B12322183 Get Quote

Technical Guide: Mandyphos SL-M003-2
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mandyphos SL-M003-2 is a chiral ferrocenyl phosphine ligand belonging to the Mandyphos

family of ligands. These ligands are instrumental in the field of asymmetric catalysis, where

they are employed to induce chirality in chemical reactions, leading to the selective formation of

a desired stereoisomer. This capability is of paramount importance in the synthesis of

pharmaceuticals and agrochemicals, where the biological activity is often dependent on the

specific three-dimensional arrangement of atoms within a molecule. This guide provides a

summary of the key physicochemical properties of Mandyphos SL-M003-2 and outlines a

general experimental context for its application, based on the known uses of the broader

Mandyphos ligand class.

Physicochemical Properties
The fundamental molecular characteristics of Mandyphos SL-M003-2 are summarized in the

table below.
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Property Value Reference

Molecular Formula C₆₀H₄₂F₂₄FeN₂P₂

Molecular Weight 1364.74 g/mol

CAS Number 849925-10-6

Alternate Name

(R,R)Fc-1,1'-Bis[bis[3,5-

bis(trifluoromethyl)phenyl]

phosphino]-2,2'-bis[(S,S)C-

(N,N-dimethylamino)

phenylmethyl]ferrocene

Core Application: Asymmetric Catalysis
Mandyphos ligands, including SL-M003-2, are primarily utilized as chiral ligands in transition

metal-catalyzed reactions. They form stable complexes with transition metals such as rhodium

and iridium, creating a chiral environment around the metal center. This chiral complex then

catalyzes reactions such as hydrogenation, hydroformylation, and carbon-carbon bond-forming

reactions, leading to products with high enantiomeric excess (ee).

General Signaling Pathway in Asymmetric
Hydrogenation
The following diagram illustrates a generalized catalytic cycle for the asymmetric hydrogenation

of a prochiral olefin using a rhodium catalyst with a chiral diphosphine ligand like Mandyphos.
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Generalized Catalytic Cycle for Asymmetric Hydrogenation.
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Caption: Generalized Catalytic Cycle for Asymmetric Hydrogenation.

Experimental Protocols
While specific, detailed experimental protocols for Mandyphos SL-M003-2 are not readily

available in the public domain, a general procedure for its use in asymmetric hydrogenation

can be extrapolated from protocols for similar Mandyphos ligands. The following represents a

generalized workflow for such a reaction.

General Experimental Workflow for Asymmetric
Hydrogenation
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Experimental Workflow
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Caption: Generalized Experimental Workflow for Asymmetric Hydrogenation.
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Disclaimer: The provided experimental workflow is a generalized representation. Specific

reaction conditions such as solvent, temperature, pressure, and catalyst loading would need to

be optimized for a particular substrate and desired outcome. Researchers should consult

relevant literature for detailed procedures involving similar chiral phosphine ligands.

To cite this document: BenchChem. [Mandyphos SL-M003-2 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12322183#mandyphos-sl-m003-2-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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